Cas no 23642-14-0 (Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]methyl(pyridine)-, (OC-6-12)-)

• Product Name: Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]methyl(pyridine)-, (OC-6-12)-
• CAS No: 23642-14-0
• MF: C₁₄H₂₉CoN₅O₄
• MW: 390.344363927841
• CID: 279019
• Update Time: 2024-01-27

Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]methyl(pyridine)-, (OC-6-12)- Chemical and Physical Properties

Names and Identifiers

• Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]methyl(pyridine)-, (OC-6-12)-
• carbanide,cobalt(2+),N-[(Z)-3-nitrosobut-2-en-2-yl]hydroxylamine,piperidin-1-ide
• (CH3)Co(bis(dimethylglyoximato))(pyridine)
• [CH3Co(DH)2Py]
• [CoMe(dimethylglyoximate(1-))2(pyridine)]
• Bis(dimethylglyoximato)methylpyridinecobalt
• Co(dimethylglyoxime anion)2(CH3)(pyridine)
• Cobalt,3-butanedione dioximato)(1-)-N,N']methyl(pyridine)-, (OC-6-12)-
• Cobalt,3-butanedione dioximato)methyl(pyridine)-, trans-
• CoMe(pyridine)(dimethylglyoxime(-1H))2
• MeCo(dimethylglyoxime)2(pyridine)
• MeCo(dmgH)2(py)
• NSC169947

• Inchi： 1S/C5H10N.2C4H8N2O2.CH3.Co/c1-2-4-6-5-3-1;2*1-3(5-7)4(2)6-8;;/h1-5H2;2*5,7H,1-2H3;1H3;/q-1;;;-1;+2/b;2*4-3-;;
• InChI Key： KIPKYMXEPPSNJF-GLPMUSQESA-N
• SMILES： [Co+2].O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.[N-]1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].[C-]([H])([H])[H]

Computed Properties

• Exact Mass: 390.15500
• Monoisotopic Mass: 385.116029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• PSA: 96.20000
• LogP: 0.57390